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Compound of Interest

Compound Name: (2-Hydroxyoxiran-2-yl)acetic acid

CAS No.: 63912-09-4

Cat. No.: B14483331

Get Quote

To safely dispose of (2-Hydroxyoxiran-2-yl)acetic acid, one must understand its intrinsic

reactivity. Epoxides are potent electrophiles and recognized alkylating agents. In biological

systems, they can covalently bind to DNA and electron-donating sites on proteins, making them

highly toxic and potentially mutagenic[2][3].

Beyond its toxicity, the primary operational hazard of this specific compound is its

bifunctionality:

Ring Strain: The three-membered oxirane ring possesses substantial angular strain (bond

angles of ~60° deviating from the ideal 109.5° tetrahedral angle), making it

thermodynamically driven to open[4].

Intramolecular Acid Catalysis: Epoxide ring-opening is highly susceptible to acid catalysis.

Because this molecule contains its own acetic acid group, the proton from the carboxylic acid

can auto-catalyze the protonation of the epoxide oxygen. This lowers the activation energy

for ring-opening, leading to highly exothermic polymerization or degradation if the material is

not kept strictly cold and segregated from external nucleophiles[4][5].
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Because of this auto-reactive potential, standard drain disposal or ambient-temperature waste

accumulation is strictly prohibited.

Quantitative Hazard & Logistics Profile
All quantitative data regarding the physical hazards and disposal logistics of (2-
Hydroxyoxiran-2-yl)acetic acid are summarized below to facilitate immediate risk

assessment.

Parameter Operational Specification Causality / Rationale

Chemical Class
Bifunctional Epoxide / Organic

Acid

Contains both an electrophilic

oxirane ring and a proton-

donating acid group.

Primary Hazards
Alkylating agent, Corrosive,

Auto-reactive

High risk of DNA alkylation[3];

capable of exothermic self-

polymerization.

Storage Temperature 2°C to 8°C (Cold Storage)

Suppresses the kinetics of

intramolecular acid-catalyzed

ring opening.

Incompatibilities
Amines, Strong Bases, Strong

Acids, Water

Nucleophiles will forcefully

attack the strained ring; bases

will deprotonate the acid,

potentially triggering

intermolecular reactions.

RCRA Waste Status
Characteristic Hazardous

Waste

Must be manifested for high-

temperature incineration[6].

Required PPE
Nitrile/Butyl gloves, Face

shield, Fume hood

Prevents dermal exposure to

alkylating agents and protects

against pressure buildup from

exothermic reactions.

Validated Operational Workflows
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Depending on your laboratory's capabilities and the volume of waste generated, you must

employ one of the following self-validating disposal workflows.

Protocol A: Direct Segregation & Incineration (Standard
SOP)
This is the preferred method for most analytical and biological laboratories. It relies on strict

environmental control to prevent the epoxide from reacting before it reaches a licensed high-

temperature incinerator[6].

Preparation: Pre-chill a compatible, heavy-walled High-Density Polyethylene (HDPE) or

glass waste container. Ensure the container has a vented cap if gas-generating degradation

is suspected, though a sealed cap is standard for stable cold storage.

Segregation: Transfer the (2-Hydroxyoxiran-2-yl)acetic acid waste into the container inside

a certified chemical fume hood. Critical: Do not mix this waste with amine-containing

solvents, aqueous bases, or halogenated waste streams.

Labeling: Affix a hazardous waste label immediately. Mark the primary hazards as "Toxic

(Alkylating Agent)" and "Reactive."

Cold Accumulation: Store the sealed waste container in a designated hazardous waste

refrigerator (2–8°C). Ambient storage can lead to thermal runaway.

Final Disposition: Manifest the waste through your Environmental Health and Safety (EHS)

department for high-temperature incineration. Incineration ensures the complete thermal

destruction of the oxirane ring[6].

Protocol B: Controlled Chemical Quenching (Advanced
Synthetic SOP)
For synthetic laboratories dealing with bulk quantities, it is often safer to chemically neutralize

the alkylating hazard before transferring the waste to central accumulation. This is achieved via

controlled, acid-catalyzed hydrolysis to open the epoxide ring, yielding a less reactive diol

derivative[5].
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Dilution (The Heat Sink): In a fume hood, transfer the epoxide waste into a round-bottom

flask equipped with a magnetic stir bar. Dilute the waste 1:5 with a miscible, non-nucleophilic

solvent (e.g., Acetone). Causality: Acetone acts as a thermal mass to absorb the exothermic

heat of the ring-opening reaction.

Acid Addition: Equip the flask with a reflux condenser. Slowly, dropwise, add 1 M Sulfuric

Acid (

). Maintain a gentle addition rate to prevent the solvent from boiling over.

Reaction Monitoring (Self-Validation): Heat the mixture to a gentle reflux (60°C) for 2 hours.

Validate the destruction of the epoxide by performing Thin Layer Chromatography (TLC).

The protocol is only complete when the starting epoxide spot completely disappears[5].

Neutralization: Once validated, cool the flask to room temperature. Slowly add a saturated

Sodium Bicarbonate (

) solution until effervescence ceases.

Waste Transfer: The resulting neutralized, ring-opened aqueous/organic mixture no longer

poses an alkylating hazard and can be safely collected in standard non-halogenated organic

waste containers for routine disposal.

Operational Pathway Visualization
The following diagram maps the logical relationship between the chemical hazards of (2-
Hydroxyoxiran-2-yl)acetic acid and the required disposal pathways.
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Fig 1. Operational pathways for epoxide disposal, contrasting hazardous self-reaction with safe

SOPs.

Emergency Spill Response
If a spill occurs outside of a fume hood, the primary risk is inhalation of reactive vapors and

dermal alkylation.

Evacuate & Isolate: Clear personnel from the immediate area.

PPE Upgrade: Responders must wear a fitted respirator (if ventilation is compromised) and

heavy-duty nitrile or butyl rubber gloves.

Containment: Do not use combustible materials like sawdust to absorb the spill. Use an inert,

inorganic absorbent such as vermiculite or dry sand.

Collection: Sweep the absorbed material using non-sparking tools, place it into a sealed,

labeled hazardous waste bucket, and immediately route it for high-temperature incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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